Cas no 111080-50-3 (2-ethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid)
111080-50-3 structure
Product Name:2-ethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid
CAS No:111080-50-3
MF:C11H12O3
MW:192.211183547974
MDL:MFCD13193696
CID:98285
PubChem ID:10219772
Update Time:2025-04-18
2-ethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxylicacid, 2-ethyl-2,3-dihydro-
- 2-ethyl-2,3-dihydrobenzofuran-2-carboxylic acid
- 2-ethyl-3H-1-benzofuran-2-carboxylic acid
- 2,3-dihydro-2-ethylbenzofurancarboxylic acid
- 2-ethyl-2,3-dihydrobenzofurancarboxylic acid
- ACMC-20me01
- CTK0G9392
- I14-32179
- SureCN7420613
- 2-ethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid
- AS-53723
- 2-Ethyl-2,3-dihydrobenzofuran-2-carboxylicacid
- P16948
- AKOS015909839
- 2-Benzofurancarboxylicacid,2-ethyl-2,3-dihydro-
- MFCD13193696
- CS-0440935
- 2-Benzofurancarboxylic acid, 2-ethyl-2,3-dihydro-
- 111080-50-3
- DTXSID00436880
- SCHEMBL7420613
- DB-365076
-
- MDL： MFCD13193696
- Inchi： 1S/C11H12O3/c1-2-11(10(12)13)7-8-5-3-4-6-9(8)14-11/h3-6H,2,7H2,1H3,(H,12,13)
- InChI Key： FZFKARLLSPQFIX-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2CC1(C(=O)O)CC
Computed Properties
- Exact Mass: 192.07866
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.218
- Boiling Point: 340.188 °C at 760 mmHg
- Flash Point: 135.107 °C
- PSA: 46.53
- LogP: 1.85490
2-ethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159219-1g |
2-ethyl-2,3-dihydrobenzofuran-2-carboxylic acid |
111080-50-3 | 95% | 1g |
$830 | 2021-06-08 | |
| abcr | AB486573-250 mg |
2-Ethyl-2,3-dihydrobenzofuran-2-carboxylic acid, 95%; . |
111080-50-3 | 95% | 250mg |
€424.50 | 2023-06-15 | |
| abcr | AB486573-1 g |
2-Ethyl-2,3-dihydrobenzofuran-2-carboxylic acid, 95%; . |
111080-50-3 | 95% | 1g |
€981.70 | 2023-06-15 | |
| Chemenu | CM159219-1g |
2-ethyl-2,3-dihydrobenzofuran-2-carboxylic acid |
111080-50-3 | 95% | 1g |
$516 | 2023-02-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9159-1G |
2-ethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid |
111080-50-3 | 95% | 1g |
￥ 3,154.00 | 2023-04-06 | |
| eNovation Chemicals LLC | Y1247171-250mg |
2-Ethyl-2,3-dihydrobenzofuran-2-carboxylic acid |
111080-50-3 | 95% | 250mg |
$460 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1247171-1g |
2-Ethyl-2,3-dihydrobenzofuran-2-carboxylic acid |
111080-50-3 | 95% | 1g |
$1015 | 2024-06-07 | |
| abcr | AB486573-250mg |
2-Ethyl-2,3-dihydrobenzofuran-2-carboxylic acid, 95%; . |
111080-50-3 | 95% | 250mg |
€430.60 | 2025-02-13 | |
| abcr | AB486573-1g |
2-Ethyl-2,3-dihydrobenzofuran-2-carboxylic acid, 95%; . |
111080-50-3 | 95% | 1g |
€996.90 | 2025-02-13 | |
| 1PlusChem | 1P007C0I-250mg |
2-Ethyl-2,3-dihydrobenzofuran-2-carboxylic acid |
111080-50-3 | 95% | 250mg |
$295.00 | 2025-02-22 |
2-ethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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